Cas no 3199-32-4 (1H-Isoindolium,2,3-dihydro-2-methyl-2-[3-(trimethylammonio)propyl]-, iodide (1:2))

• Product Name: 1H-Isoindolium,2,3-dihydro-2-methyl-2-[3-(trimethylammonio)propyl]-, iodide (1:2)
• CAS No: 3199-32-4
• MF: C₁₅H₂₆IN₂
• MW: 361.284816265106
• CID: 313912
• PubChem ID: 24185953
• Update Time: 2025-04-19

1H-Isoindolium,2,3-dihydro-2-methyl-2-[3-(trimethylammonio)propyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindolium,2,3-dihydro-2-methyl-2-[3-(trimethylammonio)propyl]-, iodide (1:2)
• trimethyl-[3-(2-methyl-1,3-dihydroisoindol-2-ium-2-yl)propyl]azanium,iodide
• DTXSID40637177
• 3199-32-4
• NSC45132
• NSC-45132
• trimethyl-[3-(2-methyl-1,3-dihydroisoindol-2-ium-2-yl)propyl]azanium;iodide

• Inchi： 1S/C15H26N2.HI/c1-16(2,3)10-7-11-17(4)12-14-8-5-6-9-15(14)13-17;/h5-6,8-9H,7,10-13H2,1-4H3;1H/q+2;/p-1
• InChI Key： LTYVHSZTUQSZPL-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(CC2C=CC=CC=2C1)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 234.20978
• Monoisotopic Mass: 361.114067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0